Cas no 91962-06-0 (N-(4-amino-2,6-dichloro-pyrimidin-5-yl)-N-benzyl-formamide)

• Product name: N-(4-amino-2,6-dichloro-pyrimidin-5-yl)-N-benzyl-formamide
• CAS No: 91962-06-0
• MF: C₁₂H₁₀Cl₂N₄O
• MW: 297.139999866486
• CID: 817844
• PubChem ID: 347662

N-(4-amino-2,6-dichloro-pyrimidin-5-yl)-N-benzyl-formamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2,6-dichloro-pyrimidin-5-yl)-N-benzyl-formamide
• Formamide, N-(4-amino-2,6-dichloropyrimidin-5-yl)-N-benzyl-
• N-(4-amino-2,6-dichloropyrimidin-5-yl)-N-benzylformamide
• NSC406453
• NSC 406453
• DTXSID40324338
• NSC-406453
• 91962-06-0

• Inchi： InChI=1S/C12H10Cl2N4O/c13-10-9(11(15)17-12(14)16-10)18(7-19)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,15,16,17)
• InChI Key： ZIFCEMQHLFVMLJ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CN(C=O)C2=C(N=C(N=C2Cl)Cl)N

Computed Properties

• Exact Mass: 296.023
• Monoisotopic Mass: 296.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 521.8°Cat760mmHg
• Flash Point: 269.4°C
• Refractive Index: 1.686